Cas no 20094-51-3 (1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)-)

1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)- structure
20094-51-3 structure
Product Name:1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)-
CAS No:20094-51-3
MF:C10H12O3
MW:180.200483322144
CID:1391520
PubChem ID:12134601
Update Time:2025-04-20

1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)-
    • 3-(methoxymethyl)-2,3-dihydro-1,4-benzodioxine
    • 20094-51-3
    • JKKYNALRFWSDMF-UHFFFAOYSA-N
    • 2-methoxymethyl-benzo-1,4-dioxane
    • DTXSID50478255
    • SCHEMBL6174128
    • Inchi: 1S/C10H12O3/c1-11-6-8-7-12-9-4-2-3-5-10(9)13-8/h2-5,8H,6-7H2,1H3
    • InChI Key: JKKYNALRFWSDMF-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OCC1COC

Computed Properties

  • Exact Mass: 180.07866
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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